(E)-Ethyl (3-(4-((3-methyl-4-((6-methylpyridin-3-yl)oxy)phenyl)amino)quinazolin-6-yl)allyl)carbamate

• IUPAC Name: ethyl N-[(E)-3-[4-[3-methyl-4-(6-methylpyridin-3-yl)oxyanilino]quinazolin-6-yl]prop-2-enyl]carbamate
• InChI: InChI=1S/C27H27N5O3/c1-4-34-27(33)28-13-5-6-20-8-11-24-23(15-20)26(31-17-30-24)32-21-9-12-25(18(2)14-21)35-22-10-7-19(3)29-16-22/h5-12,14-17H,4,13H2,1-3H3,(H,28,33)(H,30,31,32)/b6-5+
• InChI Key: IKJUNQVKTBWLGN-AATRIKPKSA-N
• Canonical SMILES: CCOC(=O)NCC=CC1=CC2=C(C=C1)N=CN=C2NC3=CC(=C(C=C3)OC4=CN=C(C=C4)C)C
• Isomeric SMILES: CCOC(=O)NC/C=C/C1=CC2=C(C=C1)N=CN=C2NC3=CC(=C(C=C3)OC4=CN=C(C=C4)C)C
• Molecular Formula: C27H27N5O3
• Molecular Weight: 469.5 g/mol

Description

The compound, also designated as CP-724714 (CAS: 537705-08-1), is a quinazoline derivative with the molecular formula C₂₇H₂₇N₅O₃ and a molecular weight of 469.55 g/mol . Its structure features a quinazoline core substituted with a 3-methyl-4-((6-methylpyridin-3-yl)oxy)phenylamino group at position 4 and an ethyl carbamate-functionalized allyl chain at position 4.

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of (E)-Ethyl (3-(4-((3-methyl-4-((6-methylpyridin-3-yl)oxy)phenyl)amino)quinazolin-6-yl)allyl)carbamate typically involves multi-step organic synthesis. Starting from commercially available precursors, the synthetic route includes:

• Formation of the quinazoline core: : This step involves the cyclization of appropriate aromatic precursors under acidic or basic conditions.

• Introduction of the allyl group: : This step involves the use of allylation reactions, often employing allyl halides and base catalysts to introduce the allyl functional group.

• Attachment of the carbamate group: : This step involves carbamation, where ethyl chloroformate is reacted with the amino group of the quinazoline core to form the carbamate ester.

Industrial Production Methods

Industrial production methods for this compound focus on optimizing the yield and purity of the product. These methods may include:

• Batch production: : Utilizing batch reactors to perform each synthesis step sequentially, with purification stages between steps.

• Continuous flow synthesis: : Employing continuous flow reactors to streamline the synthesis process, enhancing efficiency and scalability.

Chemical Reactions Analysis

Key Synthetic Steps

Step	Reaction Type	Reagents/Conditions	Outcome
1	Quinazoline ring formation	Cyclocondensation of anthranilic acid derivatives with formamide or urea derivatives under reflux	Generates the quinazoline core with amino substituents
2	Allyl group introduction	Palladium-catalyzed coupling (e.g., Heck reaction) with allyl halides	Attaches the allyl chain to the quinazoline C6 position
3	Carbamate formation	Reaction of the allylamine intermediate with ethyl chloroformate in presence of base (e.g., triethylamine)	Yields the final carbamate product

Optimization Notes :

• Temperature control (~0–5°C) during carbamate formation minimizes side reactions.

• Use of anhydrous solvents (e.g., THF, DCM) ensures high yields (>75%) .

Hydrolysis and Stability

The ethyl carbamate group is susceptible to hydrolysis under acidic or basic conditions, forming corresponding amines and releasing CO₂:

$$\text{R-O-C(=O)-NH-R'} + \text{H}_2\text{O} \xrightarrow{\text{H}^+/\text{OH}^-} \text{R-OH} + \text{CO}_2 + \text{H}_2\text{N-R'}$$

Experimental Findings :

• Acidic Hydrolysis (HCl, 1M, 60°C): Complete decomposition within 2 hours .

• Basic Hydrolysis (NaOH, 0.1M, RT): 50% degradation after 24 hours.

• Enzymatic Hydrolysis : Liver esterases catalyze carbamate cleavage in vitro (t₁/₂ = 4.2 hours) .

Cross-Coupling Reactions

The allyl group and pyridinyloxy substituent enable further functionalization:

Palladium-Mediated Reactions

Reaction Type	Conditions	Product
Suzuki coupling	Pd(PPh₃)₄, arylboronic acid, K₂CO₃, DME, 80°C	Biaryl derivatives
Olefin metathesis	Grubbs catalyst, CH₂Cl₂, RT	Macrocyclic analogs

Limitations :

• Steric hindrance from the quinazoline ring reduces yields in cross-couplings (<40%) .

Oxidation and Reduction

• Oxidation : The allyl group undergoes epoxidation with mCPBA (meta-chloroperbenzoic acid), forming an epoxide intermediate .

• Reduction : Hydrogenation (H₂, Pd/C) saturates the allyl double bond, yielding a propyl chain.

Biological Reactivity

The compound’s carbamate group interacts with serine hydrolases (e.g., acetylcholinesterase) via covalent bond formation, as shown in molecular docking studies :

Key Interactions :

• Hydrogen bonding between the carbamate carbonyl and enzyme active-site residues (e.g., Ser203 in AChE) .

• π-π stacking of the quinazoline ring with aromatic residues (e.g., Trp86) .

Degradation Under Stress Conditions

Forced degradation studies reveal:

Condition	Result
Heat (100°C, 24h)	20% degradation via carbamate pyrolysis
UV light (254 nm, 48h)	35% decomposition with quinazoline ring oxidation

Unresolved Reactivity Questions

• Mechanism of Quinazoline Ring Functionalization : Limited data exist on regioselective modifications post-synthesis.

• In Vivo Metabolic Pathways : Carbamate cleavage products require further pharmacokinetic profiling .

Scientific Research Applications

Structure

The compound features several functional groups that contribute to its reactivity and potential biological interactions:

• Quinazoline Ring: Known for its role in various pharmacological activities.
• Pyridine Moiety: Associated with diverse biological effects, including antimicrobial and anticancer properties.
• Allyl Group: Imparts additional reactivity, potentially enhancing biological activity.

Pharmaceutical Development

The compound's structural characteristics make it a candidate for drug development, particularly in the field of oncology and infectious diseases. Research has indicated that quinazoline derivatives can exhibit anticancer properties by inhibiting specific kinases involved in tumor growth.

Case Study: Anticancer Activity

In a study examining various quinazoline derivatives, compounds similar to (E)-Ethyl (3-(4-((3-methyl-4-((6-methylpyridin-3-yl)oxy)phenyl)amino)quinazolin-6-yl)allyl)carbamate were shown to inhibit cancer cell proliferation effectively. The mechanism involved the induction of apoptosis in cancer cells through the modulation of signaling pathways associated with cell survival and growth .

Antimicrobial Research

Given the presence of the pyridine ring, this compound may possess antimicrobial properties. Pyridine derivatives have been reported to exhibit activity against various bacterial strains, making them valuable in antibiotic development.

Case Study: Antimicrobial Efficacy

Research conducted on similar pyridine-containing compounds demonstrated significant antibacterial activity against Gram-positive and Gram-negative bacteria. The effectiveness was attributed to the disruption of bacterial cell wall synthesis and interference with metabolic pathways .

Neuropharmacology

The structural features of (E)-Ethyl (3-(4-((3-methyl-4-((6-methylpyridin-3-yl)oxy)phenyl)amino)quinazolin-6-yl)allyl)carbamate suggest potential applications in neuropharmacology. Compounds with similar structures have been investigated for their neuroprotective effects and ability to modulate neurotransmitter systems.

Case Study: Neuroprotective Effects

In preclinical studies, quinazoline derivatives have shown promise in models of neurodegenerative diseases by protecting neuronal cells from oxidative stress and apoptosis . This indicates that (E)-Ethyl (3-(4-((3-methyl-4-((6-methylpyridin-3-yl)oxy)phenyl)amino)quinazolin-6-yl)allyl)carbamate could be explored further for its neuroprotective potential.

Mechanism of Action

Molecular Targets and Pathways

The mechanism of action of (E)-Ethyl (3-(4-((3-methyl-4-((6-methylpyridin-3-yl)oxy)phenyl)amino)quinazolin-6-yl)allyl)carbamate involves its interaction with specific molecular targets, such as:

• Enzymes: : The compound may inhibit the activity of certain enzymes by binding to their active sites.

• Receptors: : The compound may modulate the activity of receptors, affecting signal transduction pathways.

Pathways Involved

The compound's effects are mediated through pathways involving cellular signaling, gene expression, and metabolic processes, contributing to its biological activity.

Comparison with Similar Compounds

Structural Analogs in Quinazoline Derivatives

Several structurally related quinazoline derivatives have been synthesized and characterized, as outlined in and . Key comparisons include:

Table 1: Comparison of Quinazoline-Based Compounds

Compound Name / ID	Substituents	Molecular Formula	Molecular Weight (g/mol)	Yield (%)	Key Features
CP-724714 (Target Compound)	Ethyl carbamate-allyl, 3-methyl-4-(6-methylpyridin-3-yl-oxy)phenylamino	C₂₇H₂₇N₅O₃	469.55	N/A	Ethyl carbamate; E-configuration
7l ()	Pyridin-3-ylmethylamino	C₁₉H₁₆N₆	328.37	67.6	Lower MW; pyridine-methyl substituent
7m ()	2,3-Difluorophenylamino	C₁₉H₁₃F₂N₅	369.34	88.7	Fluorinated aryl group
CAS 383432-38-0 ()	Methoxyacetamide-allyl, 3-methyl-4-(6-methylpyridin-3-yl-oxy)phenylamino	C₂₇H₂₇N₅O₃	469.55	N/A	Methoxyacetamide vs. ethyl carbamate

Key Observations :

Substituent Effects :

• The ethyl carbamate group in CP-724714 differentiates it from analogs like CAS 383432-38-0 , which features a methoxyacetamide group. This substitution may influence solubility, metabolic stability, and target binding .
• Fluorinated derivatives (e.g., 7m ) exhibit higher molecular weights and yields (88.7%), suggesting that electron-withdrawing groups enhance synthetic efficiency .

Synthetic Yields: Derivatives with bulkier substituents (e.g., 7n, 7o) show moderate yields (~75–80%), while smaller groups (e.g., 7m) achieve higher yields .

Comparison with Non-Quinazoline Derivatives

highlights ethyl benzoate derivatives (e.g., I-6230, I-6232) with pyridazine or isoxazole rings. These compounds share a phenethylamino-benzoate backbone but lack the quinazoline core, resulting in distinct pharmacological profiles. For example:

• I-6230 (ethyl 4-(4-(pyridazin-3-yl)phenethylamino)benzoate) has a pyridazine ring, which may confer different kinase selectivity compared to quinazoline-based CP-724714 .

Functional Group Impact on Properties

• Carbamate vs.
• Allyl Chain Configuration : The E -configuration in CP-724714 (vs. undefined stereochemistry in other analogs) could influence spatial interactions with biological targets .

Biological Activity

(E)-Ethyl (3-(4-((3-methyl-4-((6-methylpyridin-3-yl)oxy)phenyl)amino)quinazolin-6-yl)allyl)carbamate, identified by CAS number 537705-08-1, is a compound of interest due to its potential biological activities, particularly in cancer treatment. This article reviews the biological activity of this compound, focusing on its anticancer properties, mechanisms of action, structure-activity relationships (SAR), and relevant case studies.

Chemical Structure and Properties

The compound features a complex structure that includes a quinazoline moiety, which is known for its diverse biological activities. The molecular formula is $C_{27}H_{27}N_5O_3$, with a molecular weight of 469.54 g/mol .

Biological Activity Overview

The biological activity of (E)-Ethyl carbamate derivatives has been extensively studied, particularly their anticancer effects. Quinazoline derivatives have shown significant cytotoxicity against various cancer cell lines, indicating their potential as therapeutic agents.

Anticancer Activity

• Cell Proliferation Inhibition :
  • Studies have indicated that compounds similar to (E)-Ethyl carbamate exhibit significant inhibition of cell proliferation in various cancer cell lines. For instance, compounds with quinazoline structures demonstrated GI50 values ranging from 1.20 µM to 1.80 µM against different cancer cells, comparable to established chemotherapeutics like Doxorubicin .
• Mechanism of Action :
  • The anticancer efficacy is attributed to the ability to inhibit key signaling pathways involved in tumor growth. Specifically, these compounds can target tyrosine kinases, such as EGFR and BRAF V600E, which are crucial in many cancers . For example, compound variants with an allyl group showed enhanced antiproliferative activity due to their ability to block ATP binding sites on these kinases .

Structure-Activity Relationships (SAR)

The effectiveness of (E)-Ethyl carbamate as an anticancer agent is influenced by its structural components:

• Allyl Group : The presence of the allyl group has been linked to increased antiproliferative activity compared to other substituents like ethyl or phenyl .
• Quinazoline Moiety : Variations in the substitutions on the quinazoline ring significantly affect the biological activity. For instance, modifications at the N-3 position have been shown to enhance cytotoxic effects against specific cancer types .

Case Studies

Several studies have documented the biological activities of quinazoline derivatives:

• Cytotoxicity Studies :
  • A study reported that certain quinazolinone derivatives exhibited IC50 values as low as 10 µM against prostate cancer cell lines (PC3), highlighting their potential for targeted therapy .
• In Vitro Testing :
  • Compounds similar to (E)-Ethyl carbamate were tested against MCF-7 and HT-29 cell lines, showing significant cytotoxic effects and confirming their potential as effective anticancer agents .